Cas no 1339049-19-2 (Methyl 3-amino-5-bromo-2-fluorobenzoate)

Methyl 3-amino-5-bromo-2-fluorobenzoate structure
1339049-19-2 structure
Product Name:Methyl 3-amino-5-bromo-2-fluorobenzoate
CAS No:1339049-19-2
MF:C8H7BrFNO2
MW:248.04908490181
MDL:MFCD17276530
CID:1037620
PubChem ID:63022970
Update Time:2025-04-20

Methyl 3-amino-5-bromo-2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-amino-5-bromo-2-fluorobenzoate
    • 1339049-19-2
    • Methyl3-amino-5-bromo-2-fluorobenzoate
    • BS-26681
    • Z1079174372
    • MFCD17276530
    • DB-360924
    • SCHEMBL16397204
    • DTXSID40734514
    • AKOS012321979
    • G29255
    • SY348034
    • OPHPFMGGUDZNOU-UHFFFAOYSA-N
    • CS-0145061
    • EN300-399473
    • MDL: MFCD17276530
    • Inchi: 1S/C8H7BrFNO2/c1-13-8(12)5-2-4(9)3-6(11)7(5)10/h2-3H,11H2,1H3
    • InChI Key: OPHPFMGGUDZNOU-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(=C(C(=O)OC)C=1)F)N

Computed Properties

  • Exact Mass: 246.96400
  • Monoisotopic Mass: 246.96442g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • Density: 1.7±0.1 g/cm3
  • Boiling Point: 327.8±42.0 °C at 760 mmHg
  • Flash Point: 152.1±27.9 °C
  • PSA: 52.32000
  • LogP: 2.53820
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

Methyl 3-amino-5-bromo-2-fluorobenzoate Security Information

Methyl 3-amino-5-bromo-2-fluorobenzoate Pricemore >>

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